Cas no 2098025-36-4 (5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride)

• Product Name: 5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride
• CAS No: 2098025-36-4
• MF: C₈H₁₃ClN₄
• MW: 200.66861987114
• CID: 4636959
• Update Time: 2025-07-21

5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride

• Inchi： 1S/C8H12N4.ClH/c9-6-1-2-7-5(3-6)4-11-8(10)12-7;/h4,6H,1-3,9H2,(H2,10,11,12);1H
• InChI Key： FVPCELFVOLCNGX-UHFFFAOYSA-N
• SMILES： NC1CCC2=NC(N)=NC=C2C1.Cl

Additional information on 5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride

5,6,7,8-Tetrahydroquinazoline-2,6-diamine Dihydrochloride (CAS No. 2098025-36-4): A Comprehensive Overview

In the realm of pharmaceutical and biochemical research, 5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride (CAS No. 2098025-36-4) has emerged as a compound of significant interest. This molecule, characterized by its tetrahydroquinazoline core, is a dihydrochloride salt form, which enhances its solubility and stability for research applications. Its unique structure and potential biological activities make it a focal point for scientists exploring novel therapeutic agents, particularly in the fields of oncology and neurology.

The quinazoline scaffold is a well-known pharmacophore in medicinal chemistry, often associated with kinase inhibition and modulation of cellular signaling pathways. The diamine substitution at positions 2 and 6 of the tetrahydroquinazoline ring further augments its versatility, enabling interactions with various biological targets. Researchers are particularly intrigued by its potential role in targeting protein-protein interactions (PPIs), a hot topic in drug discovery due to the challenges and opportunities they present in treating complex diseases.

Recent trends in scientific literature and search engine queries highlight a growing interest in small molecule inhibitors and scaffold-based drug design. The 5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride fits seamlessly into this narrative, as its structural features align with the demand for innovative compounds that can address unmet medical needs. For instance, its potential applications in neurodegenerative diseases and cancer therapy are frequently discussed in forums and academic circles, reflecting the broader societal focus on these health challenges.

From a synthetic chemistry perspective, the dihydrochloride form of this compound offers practical advantages. The salt form improves handling and storage, making it a preferred choice for laboratory use. Moreover, its water solubility facilitates in vitro and in vivo studies, a critical factor for researchers aiming to translate findings from bench to bedside. This aspect is particularly relevant given the increasing emphasis on translational research and the need for compounds that bridge the gap between discovery and clinical application.

In the context of AI-driven drug discovery, 5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride represents a compelling case study. Computational models and machine learning algorithms are increasingly being employed to predict the biological activity and optimize the properties of such scaffolds. This aligns with the surge in searches for AI in chemistry and predictive modeling, as the scientific community seeks to leverage technology to accelerate drug development.

Another area of interest is the compound's potential role in epigenetics, a field that has gained traction due to its implications in diseases like cancer and metabolic disorders. The quinazoline core is known to interact with epigenetic modifiers, and researchers are exploring whether this derivative could modulate histone deacetylases (HDACs) or other key players in gene regulation. This connection to personalized medicine and targeted therapies further underscores its relevance in contemporary research.

Safety and green chemistry are also critical considerations in modern scientific inquiry. While 5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride is not classified as hazardous, its synthesis and handling adhere to principles of sustainable chemistry. This resonates with the growing demand for environmentally friendly research practices, as evidenced by the popularity of search terms like green synthesis and eco-friendly reagents.

In summary, 5,6,7,8-tetrahydroquinazoline-2,6-diamine dihydrochloride (CAS No. 2098025-36-4) is a multifaceted compound with broad applicability in drug discovery and biomedical research. Its structural features, combined with its potential biological activities, make it a valuable tool for scientists addressing some of the most pressing health challenges of our time. As research continues to unfold, this compound is poised to remain at the forefront of innovation in the life sciences.